3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide

• IUPAC Name: 3-fluoro-N-[(E)-(2-hydroxy-3-methylphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H13FN2O2/c1-10-4-2-6-12(14(10)19)9-17-18-15(20)11-5-3-7-13(16)8-11/h2-9,19H,1H3,(H,18,20)/b17-9+
• InChI Key: DOKDVWPVLMDMIU-RQZCQDPDSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C=NNC(=O)C2=CC(=CC=C2)F)O
• Isomeric SMILES: CC1=C(C(=CC=C1)/C=N/NC(=O)C2=CC(=CC=C2)F)O
• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol

Description

3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide, also known as FMH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a hydrazone derivative of benzohydrazide and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide involves its ability to bind to metal ions and enzymes, thereby modulating their activity. 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide can also interact with biological membranes, leading to changes in their properties and functions. The exact mechanism of action of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide is still being studied, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide has also been found to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent. Additionally, 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide has been shown to modulate the activity of enzymes involved in the regulation of neurotransmitters, making it a potential drug candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide in lab experiments is its high specificity and sensitivity towards metal ions and enzymes. 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide is its potential toxicity towards living organisms, which can limit its use in certain applications. Additionally, 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide can be unstable under certain conditions, which can affect its activity and specificity.

Future Directions

There are several future directions for research on 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide. One of the areas of research is the development of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide-based metal sensors for the detection of metal ions in biological systems. Another area of research is the development of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide-based metal drugs for the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide and its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide involves the reaction between 3-fluorobenzohydrazide and 2-hydroxy-3-methylbenzaldehyde in the presence of a suitable solvent and a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide. The yield of 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide can be improved by optimizing the reaction conditions such as temperature, time, and reactant ratios.

Scientific Research Applications

3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe to detect the presence of metal ions in biological systems. 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide has also been used as a ligand for the development of metal-based drugs, which can be used for the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, 3-fluoro-N'-(2-hydroxy-3-methylbenzylidene)benzohydrazide has been used as a potential inhibitor of enzymes such as acetylcholinesterase, which is involved in the regulation of neurotransmitters in the brain.